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Compound of Interest

{4-{2-
Compound Name: (Dimethylamino)ethyl]phenyl}boro
nic acid
CAS No.: 950739-39-6
Cat. No.: B3314232

Get Quote

Executive Summary

In modern drug discovery and complex organic synthesis, bifunctional building blocks are
critical for accelerating hit-to-lead optimization. {4-[2-(Dimethylamino)ethyl]phenyl}boronic
acid (often utilized as its hydrochloride salt, CAS: 2963698-89-5) is a highly versatile
organoboron compound. It serves a dual purpose: the boronic acid moiety acts as a robust
handle for palladium-catalyzed carbon-carbon bond formation, while the 2-(dimethylamino)ethyl
tail introduces a privileged pharmacophore known to modulate physicochemical properties and

target binding.

This guide provides an authoritative, deep-dive analysis of the compound’s chemical behavior,
the mechanistic causality behind its cross-coupling challenges, and a self-validating
experimental protocol designed for high-fidelity synthesis.

Chemical Identity & Structural Significance
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The structural architecture of this compound is intentionally designed for pharmaceutical

applications. The basic tertiary amine is highly valuable for improving aqueous solubility and

mimicking endogenous ligands in G-Protein Coupled Receptors (GPCRs) and kinase hinge

regions.

Quantitative Chemical Properties

Property

Value

Causality / Significance

Chemical Name

{4-[2-
(Dimethylamino)ethyl]phenyl}b
oronic acid

Para-substitution ensures
linear spatial projection of the

pharmacophore.

] Supplied as an HCI salt to
2963698-89-5 (Hydrochloride

Salt)

CAS Number prevent auto-condensation and

oxidative degradation[1].

The HCI salt protonates the
C10H16BNO2 (Free base) /

C10H17BCINO2 (HCI salt)

Molecular Formula amine, neutralizing its Lewis

basicity during storage.

Low molecular weight allows
193.05 g/mol (Free base) /

Molecular Weight for efficient integration without
229.51 g/mol (HCI salt) o o
violating Lipinski's Rule of 5.
] ] Ensures the amine is >99%
] ~9.2 (Conjugate acid of the ) ]
pKa (Estimated) protonated at physiological pH

amine
) (7.4), enhancing solubility.

Mechanistic Role & Challenges in Suzuki-Miyaura
Cross-Coupling

The is the standard method for integrating this building block into larger scaffolds[2]. However,
the presence of the basic dimethylamino group introduces a significant mechanistic challenge.

The Causality of Catalyst Poisoning: During the catalytic cycle, the active Pd(0) species
undergoes oxidative addition with an aryl halide to form a Pd(ll) intermediate. In a standard
reaction, transmetalation with the boronic acid follows. However, basic tertiary amines can act
as competing ligands. As demonstrated in studies on chelation-mediated palladium reactions
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(), dimethylamino groups can coordinate directly to arylpalladium intermediates, forming stable
palladacycles[3]. This off-target coordination alters the reaction pathway, sequesters the
catalyst, and drastically reduces turnover numbers (TON).

The Solution: To circumvent this, the compound must be deployed using a highly specific
catalytic system:

+ Use of the Hydrochloride Salt: Utilizing the HCI salt (CAS 2963698-89-5) ensures the amine
is initially protonated and non-coordinating[1].

» Sterically Demanding Ligands: Employing bulky, electron-rich phosphine ligands (e.g.,
XPhos or SPhos) creates a steric shield around the palladium center, physically
outcompeting the flexible amine tail for coordination space.
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Fig 1. Suzuki-Miyaura cycle showing competitive amine coordination vs. transmetalation.

Experimental Protocol: Standardized Suzuki-
Miyaura Workflow

To ensure reproducibility, the following protocol is designed as a self-validating system. The
inclusion of an internal standard (dodecane) at t=0 allows for precise GC-MS reaction tracking,
decoupling kinetic conversion metrics from downstream isolation efficiency. Furthermore, the
workup exploits the basicity of the amine for an orthogonal acid-base purification.

Step-by-Step Methodology

Step 1: Reagent Preparation & Stoichiometry

o Causality: The HCI salt of the boronic acid requires extra base. Standard protocols use 2.0
equivalents of base; here, 3.5 equivalents are mandatory (1.0 eq to neutralize the HCI salt,
0.5 eq to buffer, and 2.0 eq to form the reactive boronate complex essential for
transmetalation).

e Add the aryl halide (1.0 mmol), {4-[2-(Dimethylamino)ethyl]phenyl}boronic acid
hydrochloride (1.2 mmol), KsPOas (3.5 mmol), Pdz(dba)s (0.02 mmol, 4 mol% Pd), and XPhos
(0.08 mmol) to an oven-dried Schlenk flask.

Step 2: Solvent & Internal Standard Addition

Causality: A biphasic system is required because the HCI salt is highly polar, while the aryl
halide and bulky ligands are lipophilic.

Evacuate and backfill the flask with N2z (3 cycles).

Inject 4.0 mL of degassed 1,4-Dioxane and 1.0 mL of degassed H-20.

Inject Dodecane (0.1 mmol) as the internal standard.

Step 3: Reaction & Self-Validating Monitoring
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Heat the biphasic mixture to 90°C under vigorous stirring (1000 rpm to ensure phase
mixing).

At t=2h and t=12h , extract a 10 pL aliquot from the organic layer, dilute in EtOAc, and
analyze via GC-MS. Compare the product peak area against the dodecane standard to
validate conversion independently of human error in workup.

Step 4: Orthogonal Acid-Base Workup

Causality: The tertiary amine allows for a highly efficient purification step that strips away
non-basic impurities (like homocoupled boronic acid or unreacted aryl halide).

Cool to room temperature. Dilute with 10 mL EtOAc and 10 mL 1M HCI (agueous).

Separate the layers. The desired product is now protonated and resides in the agueous
layer. Discard the organic layer (containing neutral impurities and ligands).

Basify the aqueous layer to pH 10 using 2M NaOH. Extract with EtOAc (3 x 10 mL).

Dry the combined organic layers over Na2SOa, filter, and concentrate in vacuo to yield the
pure coupled product.

Application in Drug Discovery (Pharmacophore
Mapping)

In hit-to-lead optimization, lipophilicity (LogD) and target residence time are constant hurdles.

Grafting the {4-[2-(dimethylamino)ethyl]phenyl} moiety onto a rigid, insoluble hit scaffold

immediately introduces a vector for salt-bridge formation with acidic residues (e.g., Asp or Glu)

in a protein binding pocket, while simultaneously dramatically improving the molecule's kinetic

solubility in aqueous assay buffers.
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Fig 2. Hit-to-lead workflow integrating the dimethylaminoethyl moiety via cross-coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 1338795-41-7,2-phenyl-3-(pyrrolidin-1-yl)propanoic acid hydrochloride-
AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced
R&D chemicals;FRzRH% (L) BFRAF] [accelachem.com]

2. chem.libretexts.org [chem.libretexts.org]

3. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Comprehensive Technical Guide on {4-[2-
(Dimethylamino)ethyl]phenyl}boronic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3314232/docs#comprehensive-technical-guide-on-4-
2-dimethylamino-ethyl-phenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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